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Compound of Interest

Compound Name: Mesityloxide

Cat. No.: B3055452 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Mesityl Oxide, offering procedural, step-by-step guidance to directly

address your operational questions. Our goal is to be your preferred source for laboratory

safety and chemical handling information, building trust by providing value beyond the product

itself.

Mesityl oxide is a flammable and toxic chemical that requires careful handling to prevent

exposure and ensure a safe working environment.[1] Adherence to proper personal protective

equipment (PPE) protocols, handling procedures, and emergency preparedness is critical.

Exposure Limits and Physical Properties
Understanding the occupational exposure limits and physical characteristics of Mesityl Oxide is

the first step in a robust safety plan.
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Parameter Value Source

ACGIH TLV (TWA) 15 ppm [2][3]

ACGIH TLV (STEL) 25 ppm [2][3]

OSHA PEL (TWA) 25 ppm (100 mg/m³) [2]

NIOSH IDLH 1,400 ppm [2][4]

Boiling Point 130 °C (266 °F) [1][5]

Flash Point 31 °C (87.8 °F) [5]

Vapor Density 3.4 (Air = 1) [6]

Personal Protective Equipment (PPE) Requirements
The following table summarizes the necessary PPE for handling Mesityl Oxide.
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Body Part Protection Specification

Eyes/Face
Safety glasses with side-

shields, face shield

Use equipment tested and

approved under government

standards such as NIOSH

(US) or EN 166 (EU).[1][5]

Skin
Solvent-resistant gloves,

protective clothing

Handle with gloves inspected

prior to use.[1][4] A complete

suit protecting against

chemicals and flame-retardant

antistatic protective clothing is

recommended.[1]

Respiratory
Air-purifying respirator with

appropriate cartridges

Where risk assessment shows

air-purifying respirators are

appropriate, use a full-face

respirator with multi-purpose

combination (US) or type

ABEK (EN 14387) respirator

cartridges.[1] For high

exposure potential, use a

supplied-air respirator.[4]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Mesityl Oxide minimizes risks. The following workflow

outlines the key steps.
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Operational Workflow for Handling Mesityl Oxide

Receiving and Storage

Handling and Use

Waste and Disposal

Receive Container

Inspect for Damage

Visually Check

Store in a Cool, Dry, Well-Ventilated Area

If Intact

Don Appropriate PPE

Before Handling

Ensure Adequate Ventilation (Fume Hood)

Ground and Bond Container and Receiving Equipment

Prevent Static Discharge

Dispense Mesityl Oxide

Tightly Close Container After Use

Collect Waste in a Labeled, Sealed Container

After Experiment

Dispose of as Hazardous Waste via Licensed Company

Click to download full resolution via product page
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Caption: This diagram outlines the key steps for safely handling Mesityl Oxide from receipt to

disposal.

Experimental Protocols: Safe Handling Procedures
1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Store Mesityl Oxide in a tightly closed container in a cool, dry, and well-ventilated area away

from heat, sparks, open flames, and other sources of ignition.[4][5]

Smoking is prohibited in areas where Mesityl Oxide is handled or stored.[4]

2. Handling:

Always wear the appropriate personal protective equipment as detailed in the PPE table.[1]

Work in a well-ventilated area, preferably under a chemical fume hood.[4]

Ground and bond containers and receiving equipment to prevent static discharge.[5]

Use non-sparking tools when handling containers.[4]

Avoid contact with skin and eyes, and do not inhale vapors.[1][5]

Do not eat, drink, or smoke when using this product.[4][5]

After handling, wash hands and any exposed skin thoroughly.[4][5]

3. Disposal Plan:

Collect surplus and non-recyclable solutions in a designated, labeled, and sealed container.

Dispose of the waste through a licensed disposal company.[5]

Contaminated gloves and clothing should be disposed of in accordance with applicable laws

and good laboratory practices.[1][5]
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Emergency Response and First Aid
Immediate and appropriate action is crucial in the event of an emergency.

Emergency First Aid Procedures for Mesityl Oxide Exposure

Mesityl Oxide Exposure

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Immediately Remove Contaminated Clothing Rinse Cautiously with Water for Several Minutes Do NOT Induce Vomiting

Give Artificial Respiration if Not Breathing

Consult a Physician

Wash Off with Soap and Plenty of Water

Take Victim Immediately to Hospital

Consult a Physician

Remove Contact Lenses, if Present and Easy to Do

Consult a Physician

Rinse Mouth with Water

Consult a Physician

Click to download full resolution via product page

Caption: This diagram illustrates the immediate first aid steps for different types of Mesityl

Oxide exposure.

Detailed Emergency Protocols
Spills and Leaks:
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Evacuate personnel from the area who are not wearing protective equipment.[4]

Remove all sources of ignition.[4]

Ensure adequate ventilation.[5]

Contain the spillage and collect it with an electrically protected vacuum cleaner or by wet-

brushing.[5] Place the collected material in a suitable container for disposal.[4]

Prevent the product from entering drains.[5]

Fire:

Mesityl Oxide is a flammable liquid.[4]

Use dry chemical, CO2, alcohol-resistant foam, or water spray to extinguish the fire.[4][5]

Firefighters should wear self-contained breathing apparatus.[5]

Use water spray to cool unopened containers.[5]

First Aid:

General Advice: In all cases of exposure, consult a physician and show them the Safety Data

Sheet.[5]

Inhalation: Move the person into fresh air.[5] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[1]

Skin Contact: Immediately wash off with soap and plenty of water.[5] Remove all

contaminated clothing.[5] Take the victim to the hospital.[1]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[1] Remove

contact lenses if present and easy to do.[5]

Ingestion: Do NOT induce vomiting.[1] Never give anything by mouth to an unconscious

person.[1] Rinse mouth with water.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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